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Compound of Interest

Compound Name: 9-Bromo-10-iodoanthracene

Cat. No.: B15290078

CAS Number: 359435-47-5

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 9-Bromo-10-iodoanthracene, a
halogenated aromatic hydrocarbon of significant interest in organic synthesis and materials
science. Due to the limited availability of specific experimental data for this exact compound,
this guide draws upon established principles and data from closely related anthracene
derivatives to project its properties and potential applications.

Physicochemical Properties

Quantitative data for 9-Bromo-10-iodoanthracene is not readily available in public databases.
However, we can extrapolate expected properties based on the known characteristics of similar
halogenated anthracenes. The introduction of both bromine and iodine atoms onto the
anthracene core is expected to significantly influence its electronic properties, solubility, and
reactivity.
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Property Expected Value/Characteristic
Molecular Formula C14HsBrl
Molecular Weight 383.02 g/mol

Likely a yellow to greenish-yellow crystalline
Appearance ] ] o
solid, typical for many anthracene derivatives.

Expected to have low solubility in water and
higher solubility in organic solvents such as
Solubility chlorinated hydrocarbons (e.g.,
dichloromethane, chloroform), aromatic
hydrocarbons (e.g., toluene, benzene), and

ethers.

) ] Expected to be a high-melting solid,
Melting Point o o _
characteristic of rigid aromatic structures.

The extended 11-system of the anthracene core
suggests that this compound will be fluorescent.

Photophysical Properties The heavy halogen atoms (bromine and iodine)
may induce phosphorescence through

enhanced intersystem crossing.[1]

Synthesis and Reactivity

While a specific, detailed protocol for the synthesis of 9-Bromo-10-iodoanthracene is not
widely published, a plausible synthetic pathway can be conceptualized based on established
halogenation reactions of anthracene.

Conceptual Synthetic Workflow

The synthesis would likely proceed through a sequential halogenation of anthracene. Given the
directing effects of the first halogen substituent, the synthesis could start with the bromination
of anthracene to form 9-bromoanthracene, followed by iodination.
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9-Bromo-10-iodoanthracene

Bromination lodination
Anthracene (e.g., NBS in CCla) 9-Bromoanthracene (e.g., NIS)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 9-Bromo-10-iodoanthracene.

Reactivity and Potential for Cross-Coupling Reactions

The presence of two different halogen atoms at the 9 and 10 positions opens up possibilities for
selective sequential cross-coupling reactions. The carbon-iodine bond is generally more
reactive than the carbon-bromine bond in palladium-catalyzed cross-coupling reactions. This
differential reactivity can be exploited to introduce different substituents at the 10- and 9-

positions, respectively.

This selective reactivity is crucial for the construction of complex, asymmetric anthracene
derivatives, which are valuable in the development of materials for organic electronics, such as
organic light-emitting diodes (OLEDS).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15290078?utm_src=pdf-body-img
https://www.benchchem.com/product/b15290078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

9-Bromo-10-iodoanthracene

igher reactivity of C-I bond

Step 1: C-I Bond Activation

Pd-catalyzed Cross-Coupling
(e.g., Suzuki, Sonogashira)
with R1-Nucleophile

:

9-Bromo-10-(RY)-anthracene

arsher conditions may be needed

Step 2: C-Br Bond Activation

Pd-catalyzed Cross-Coupling
with R2-Nucleophile

9-(R?)-10-(RY)-anthracene

Click to download full resolution via product page
Caption: Proposed sequential cross-coupling pathway for 9-Bromo-10-iodoanthracene.

Experimental Protocols (Hypothetical)

Detailed experimental protocols for 9-Bromo-10-iodoanthracene are scarce. The following are
hypothetical protocols based on general procedures for similar compounds.

Synthesis of 9-Bromoanthracene (Intermediate)

» Materials: Anthracene, N-Bromosuccinimide (NBS), Carbon tetrachloride (CCla).
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e Procedure:

o

Dissolve anthracene in CCla in a round-bottom flask protected from light.

Add NBS in portions to the solution at room temperature with stirring.

Continue stirring for several hours until the reaction is complete (monitored by TLC).
Filter the reaction mixture to remove succinimide.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield pure 9-
bromoanthracene.

lodination of 9-Bromoanthracene (Conceptual)

o Materials: 9-Bromoanthracene, N-lodosuccinimide (NIS), suitable solvent (e.g., DMF or a

chlorinated solvent).

e Procedure:

[e]

Dissolve 9-bromoanthracene in the chosen solvent in a round-bottom flask.
Add NIS to the solution and stir at room temperature or with gentle heating.
Monitor the reaction progress by TLC.

Upon completion, quench the reaction with a reducing agent solution (e.g., sodium
thiosulfate) to remove any excess iodine.

Extract the product with an organic solvent.

Wash the organic layer with water and brine.
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o Dry the organic layer over anhydrous sodium sulfate.

o Purify the crude product by column chromatography or recrystallization to obtain 9-
Bromo-10-iodoanthracene.

Applications in Research and Development

9-Bromo-10-iodoanthracene serves as a valuable building block in organic synthesis,
particularly for the creation of advanced materials with tailored photophysical and electronic
properties.

¢ Organic Electronics: As a precursor for asymmetric 9,10-disubstituted anthracenes, it is
highly relevant for the synthesis of materials for OLEDs, organic field-effect transistors
(OFETSs), and organic photovoltaics (OPVs). The ability to introduce different functional
groups at the 9 and 10 positions allows for fine-tuning of the material's HOMO/LUMO energy
levels, charge transport characteristics, and emission color.

o Fluorescent Probes: The anthracene core is a well-known fluorophore. Functionalization via
the bromo and iodo groups could lead to the development of novel fluorescent probes for
sensing and imaging applications in biological and chemical systems.

o Drug Development: While direct applications in drug development are not established,
polycyclic aromatic hydrocarbons are scaffolds that are explored in medicinal chemistry. The
reactivity of the C-Br and C-I bonds allows for the attachment of various pharmacophores,
potentially leading to new therapeutic agents.

Safety and Handling

Detailed toxicity data for 9-Bromo-10-iodoanthracene is not available. However, as with all
halogenated aromatic compounds, it should be handled with care in a well-ventilated fume
hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. For disposal,
follow local regulations for chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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